molecular formula C6H5NO4 B1669103 Citrazinic acid CAS No. 99-11-6

Citrazinic acid

Cat. No. B1669103
CAS RN: 99-11-6
M. Wt: 155.11 g/mol
InChI Key: CSGQJHQYWJLPKY-UHFFFAOYSA-N
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Description

Citrazinic acid (CZA) is a heterocyclic compound consisting of a dihydro pyridine ring derived with a carboxylate group . The yellow solid exists as multiple tautomers, and it frequently forms dimers . This compound is commonly formed in citric acid-based carbon nanodots (CND) and is responsible for the blue light found in citric acid CNDs .


Synthesis Analysis

This compound can be prepared by creating a solution of citric acid and toluenesulfonic acid, which forms a 1,3-diester . That solution, when added to a heated ammonia solution, results in this compound . Another method involves the use of citric acid and urea, where the formation of a this compound single monomer and oligomers is expected to affect the optical properties of the CDs .


Molecular Structure Analysis

The molecular formula of this compound is C6H5NO4 . It has a molar mass of 155.109 g·mol−1 . The InChI key for this compound is CSGQJHQYWJLPKY-UHFFFAOYSA-N .


Chemical Reactions Analysis

This compound is commonly formed in citric acid-based carbon nanodots (CND). It is responsible for the blue light found in citric acid CNDs . The wavelengths of light emitted by citrazinic in CNDs can be shifted by changing the pH of the solution .


Physical And Chemical Properties Analysis

This compound appears as a yellow powder . It has a melting point of >300 °C . It is slightly soluble in water, methanol, DMSO, and acidic solutions, but very soluble in alkaline solutions .

Scientific Research Applications

Synthesis of Ligands for Dye-Sensitized Solar Cells

Citrazinic Acid is utilized as a starting material for synthesizing tridentate and tetradentate ligands containing carboxylic groups. These ligands are essential for anchoring sensitizers on TiO2, a crucial component in dye-sensitized solar cells (DSCs). This application highlights its role in improving the efficiency and stability of DSCs, which are promising for renewable energy technologies (Klein et al., 2011).

Optical Properties and Aggregation

This compound demonstrates unique optical properties, influenced by its aggregation states and chemical environment. Its weak fluorescence and tendency to form aggregates and tautomers, which have largely unexplored optical properties, make it a subject of interest in the study of carbon dots and other nanomaterials for potential optical applications (Stagi et al., 2020).

Role in Bone Metabolism

While not directly about this compound, related studies on citric acid and its derivatives, including this compound, underscore their significance in bone metabolism. Citric acid plays a crucial role in the pathophysiology and medical management of bone diseases, indicating the potential for this compound to contribute to this area through its biochemical relationships and derivations (Granchi et al., 2019).

Antimicrobial Properties

Research on citric acid derivatives, including this compound, has explored their antimicrobial properties. These compounds have shown potential in inhibiting bacterial growth without the need for traditional antimicrobial agents, suggesting applications in wound dressing, tissue engineering, and other medical areas where antimicrobial action is desired (Su et al., 2014).

Photoluminescence and Carbon Dots

This compound and its derivatives are identified as intermediates that contribute to the blue fluorescence observed in carbon dots synthesized from citric acid. This association is significant for understanding the luminescence properties of carbon dots, a rapidly growing field within nanotechnology and materials science (Mura et al., 2019).

Safety and Hazards

Citrazinic acid causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid contact with skin and eyes, avoid breathing vapors or mists, and not to ingest . In case of contact, it is advised to wash off with soap and plenty of water .

Future Directions

While specific future directions for Citrazinic acid are not mentioned in the search results, it is noted that the potentiality of Cdots, in which this compound is commonly formed, being used in organic electronics, such as organic light-emitting devices (OLEDs), electrical sensing, and energy storage and conversion applications is highlighted .

Mechanism of Action

Target of Action

Citrazinic acid, a heterocyclic compound consisting of a dihydro pyridine ring derived with a carboxylate group , is primarily targeted in the formation of carbon nanodots (CNDs) . The compound plays a significant role in the emission of blue light found in citric acid-based CNDs .

Mode of Action

The interaction of this compound with its targets results in a change in the wavelengths of light emitted by this compound in CNDs . This change can be manipulated by adjusting the pH of the solution .

Biochemical Pathways

This compound is commonly formed in citric acid-based carbon nanodots (CNDs) . The biochemical pathway of this compound involves the reaction of citric acid and toluenesulfonic acid, which forms a 1,3-diester . This solution, when added to a heated ammonia solution, results in this compound .

Pharmacokinetics

It is known that this compound is slightly soluble in water, methanol, dmso, and acidic solutions, but very soluble in alkaline solutions . These solubility properties may influence the bioavailability of this compound.

Result of Action

The primary result of this compound’s action is the emission of blue light in citric acid-based CNDs . This is due to the interaction of this compound with its targets within the CNDs .

Action Environment

The action, efficacy, and stability of this compound are influenced by environmental factors such as the pH of the solution . By changing the pH of the solution, the wavelengths of light emitted by this compound in CNDs can be shifted .

Biochemical Analysis

properties

IUPAC Name

2-hydroxy-6-oxo-1H-pyridine-4-carboxylic acid
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InChI

InChI=1S/C6H5NO4/c8-4-1-3(6(10)11)2-5(9)7-4/h1-2H,(H,10,11)(H2,7,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CSGQJHQYWJLPKY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(NC1=O)O)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H5NO4
Record name Citrazinic acid
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DSSTOX Substance ID

DTXSID3059185
Record name 2,6-Dihydroxyisonicotinic acid
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Molecular Weight

155.11 g/mol
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CAS RN

99-11-6
Record name Citrazinic acid
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Record name Citrazinic acid
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Record name CITRAZINIC ACID
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Record name 4-Pyridinecarboxylic acid, 1,2-dihydro-6-hydroxy-2-oxo-
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Record name CITRAZINIC ACID
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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